Cas no 637022-62-9 (1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)-
• CAS No: 637022-62-9
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• CID: 1656834
• Update Time: 2024-09-12

1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)-

• Inchi： 1S/C8H10ClF3N2/c1-2-3-4-5-6(9)7(14-13-5)8(10,11)12/h2-4H2,1H3,(H,13,14)
• InChI Key： BTASDYJQIJBLJR-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=C(Cl)C(CCCC)=N1

Computed Properties

• Exact Mass: 226.0486

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 262.5±35.0 °C(Predicted)
• PSA: 28.68
• pka: 9.91±0.50(Predicted)